2-((4-benzylpiperazin-1-yl)methyl)-5-(2-morpholino-2-oxoethoxy)-4H-pyran-4-one

• IUPAC Name: 2-[(4-benzylpiperazin-1-yl)methyl]-5-(2-morpholin-4-yl-2-oxoethoxy)pyran-4-one
• InChI: InChI=1S/C23H29N3O5/c27-21-14-20(30-17-22(21)31-18-23(28)26-10-12-29-13-11-26)16-25-8-6-24(7-9-25)15-19-4-2-1-3-5-19/h1-5,14,17H,6-13,15-16,18H2
• InChI Key: PCKCGMITUNHSJS-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=CC=C2)CC3=CC(=O)C(=CO3)OCC(=O)N4CCOCC4
• Molecular Formula: C23H29N3O5
• Molecular Weight: 427.5 g/mol

Description

2-((4-benzylpiperazin-1-yl)methyl)-5-(2-morpholino-2-oxoethoxy)-4H-pyran-4-one, also known as BZP-MEO-Pyran, is a synthetic compound that has gained attention in scientific research due to its potential as a therapeutic agent. This compound belongs to the class of pyranone derivatives, which have been studied for their biological activities, including antitumor, antiviral, and antibacterial properties.

Scientific Research Applications

Antioxidant and Glucosidase Inhibitory Activities

Compounds containing piperazine or morpholine skeletons have been designed and synthesized, showing promising in vitro antioxidant activities and glucosidase inhibitory potential. For example, benzimidazole derivatives with morpholine and piperazine groups were synthesized and showed high scavenging activity alongside significant α-glucosidase inhibitory activity, suggesting potential applications in managing oxidative stress and diabetes (Özil, Parlak, & Baltaş, 2018).

Neuroprotective Effects

Novel pyrano[3,2-c]chromene derivatives bearing morpholine/phenylpiperazine moieties have been synthesized and evaluated for their neuroprotective effects. Specifically, some compounds showed significant protection against H2O2-induced oxidative stress in PC12 cells, suggesting potential applications in neurodegenerative disease research (Sameem et al., 2017).

Solid Base Catalyst for Synthesis of 4H-Pyran Derivatives

Research into catalysts for organic synthesis has led to the use of silica-bonded N-propylpiperazine sodium n-propionate as an efficient solid base for preparing 4H-pyran derivatives. This demonstrates the potential utility of piperazine derivatives in facilitating diverse organic syntheses, enhancing reaction efficiency, and sustainability (Niknam, Borazjani, Rashidian, & Jamali, 2013).

Antitumor Activity

Compounds structurally related to 2-((4-Benzylpiperazin-1-yl)methyl)-5-(2-morpholino-2-oxoethoxy)-4H-pyran-4-one have been investigated for their potential antitumor activities. Benzopyranylamine compounds and their derivatives have been synthesized and shown activity against human breast, CNS, and colon cancer cell lines, suggesting that compounds with similar structures could be explored for antitumor properties (Jurd, 1996).

Antimicrobial Activities

Benzoxazole derivatives, which share functional groups with the compound , have been designed and synthesized, displaying promising antimicrobial activities. This suggests potential applications in developing new antimicrobial agents (Temiz-Arpaci et al., 2021).